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Compound of Interest

Mono-N-pentyl phthalate-3,4,5,6-
D4

Cat. No.: B12404923

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Mono-N-pentyl phthalate-d4 (M-N-pp-d4). This deuterated analog of Mono-N-pentyl
phthalate is a critical internal standard for analytical and research applications, particularly in
mass spectrometry-based quantification of its non-deuterated counterpart. Understanding its
physical properties is essential for accurate sample preparation, method development, and
interpretation of experimental results.

Core Physical and Chemical Data

Precise experimental data for several physical characteristics of Mono-N-pentyl phthalate-d4
are not extensively reported in publicly available literature. However, data from various
suppliers and chemical databases, supplemented with information on the non-deuterated
analog, provide a solid foundation for its use.
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Property

Value

Source

Chemical Name

mono-n-Pentyl Phthalate-
3,4,5,6-d4

[1](2]

2,3,4,5-Tetradeuterio-6-

pentoxycarbonylbenzoic acid,

Synonyms _ _ [1]
1,2-(Benzene-d4)dicarboxylic
Acid 1-Pentyl Ester
CAS Number 1794756-28-7 [1][2]
Molecular Formula C13H12D404 [11[3114]
Molecular Weight 240.29 g/mol [1][3]

Physical State

Neat (solid) or in solution (e.g.,

methanol)

[1](2]

>98% Chemical Purity, 99

Purit 1
Y atom % D ]
Storage 2-8°C Refrigerator [4]
Soluble in methanol.[2]
N Phthalate esters are generally
Solubility

soluble in organic solvents and

sparingly soluble in water.[5]

Experimental Protocols

Detailed experimental protocols for determining the physical characteristics of Mono-N-pentyl

phthalate-d4 are not explicitly available. However, standard laboratory procedures for

compounds of this nature would be employed.

Determination of Melting Point (Capillary Method)

The melting point of a solid substance is a key indicator of its purity. The capillary method is a

common and reliable technique for this determination.
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Principle: A small, finely powdered sample of the substance is packed into a thin-walled
capillary tube, which is then heated in a controlled manner. The temperature at which the
substance melts is observed and recorded.

Apparatus:

» Melting point apparatus with a heating block and a calibrated thermometer or digital
temperature sensor.

e Glass capillary tubes (sealed at one end).
e Mortar and pestle.
Procedure:

o Sample Preparation: A small amount of Mono-N-pentyl phthalate-d4 is finely ground using a
mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is then inverted and tapped gently to pack the sample into the sealed end. A sample
height of 2-3 mm is typically sufficient.

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The temperature is increased at a steady rate (e.g., 1-2 °C per minute) as the
expected melting point is approached.

e Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a reference standard like Mono-N-pentyl phthalate-d4.
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Workflow for Reference Standard Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mono-N-pentyl phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404923#physical-characteristics-of-mono-n-pentyl-
phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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